Cas no 18252-46-5 (α-cis-Bergamotene)

• Product Name: α-cis-Bergamotene
• CAS No: 18252-46-5
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 1375465
• PubChem ID: 6429303
• Update Time: 2024-03-01

α-cis-Bergamotene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]hept-2-ene, 2,6-dimethyl-6-(4-methyl-3-pentenyl)-,(1R,5R,6R)-rel-
• α-cis-Bergamotene
• (+)-cis-alpha-Bergamotene
• (1R,5R,6R)-2,6-Dimethyl-6-(4-methylpent-3-enyl)bicyclo[3.1.1]hept-2-ene
• (1R,5R,6R)-rel-2,6-Dimethyl-6-(4-methylpent-3-en-1-yl)bicyclo[3.1.1]hept-2-ene
• CHEBI:176809
• .alpha.-cis-bergamotene
• Q27131278
• cis-alpha-Bergamotene
• UNII-VTF86SPQ4S
• Bicyclo(3.1.1)hept-2-ene, 2,6-dimethyl-6-(4-methyl-3-penten-1-yl)-, (1R,5R,6R)-rel-
• 18252-46-5
• l-trans-.alpha.-Bergamotene
• VTF86SPQ4S
• ?-cis-Bergamotene
• 2-Norpinene, 2,6-dimethyl-6-(4-methyl-3-pentenyl)-, cis-
• CHEBI:61679
• (Z)-trans-.alpha.-bergamotene
• bergamotene (Z,.alpha.,trans)
• C19735
• (-)-alphalpha-cis-Bergamotene
• YMBFCQPIMVLNIU-KKUMJFAQSA-N
• (1S,5S,6S)-2,6-dimethyl-6-(4-methylpent-3-en-1-yl)bicyclo[3.1.1]hept-2-ene
• (Z)-trans- .alpha.-bergamotene
• DTXSID301336980
• rel-(1R,5R,6R)-2,6-dimethyl-6-(4-methylpent-3-en-1-yl)bicyclo(3.1.1)hept-2-ene
• alpha-cis-bergamotene
• cis-.alpha.-Bergamotene
• DTXSID501037120
• (?)-cis-alpha-bergamotene
• (-)-endo-alpha-bergamotene
• 23971-87-1
• α-Bergamoptene
• alpha-trans-bergamotene
• alpha-bergamotene
• trans-alpha-Bergamotene

• Inchi： 1S/C15H24/c1-11(2)6-5-9-15(4)13-8-7-12(3)14(15)10-13/h6-7,13-14H,5,8-10H2,1-4H3/t13-,14-,15-/m1/s1
• InChI Key： YMBFCQPIMVLNIU-RBSFLKMASA-N
• SMILES： [C@@]1(C)(CC/C=C(\C)/C)[C@H]2C(C)=CC[C@@H]1C2

Computed Properties

• Exact Mass: 204.187800766 g/mol
• Monoisotopic Mass: 204.187800766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.35
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids